Cas no 2172518-65-7 (2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo3.2.0heptan-6-yl)acetic acid)

• Product Name: 2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo3.2.0heptan-6-yl)acetic acid
• CAS No: 2172518-65-7
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6323947
• PubChem ID: 165531404
• Update Time: 2025-10-18

2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo3.2.0heptan-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo3.2.0heptan-6-yl)acetic acid
• EN300-1286524
• 2172518-65-7
• 2-(6-{[(tert-butoxy)carbonyl]amino}-3-oxabicyclo[3.2.0]heptan-6-yl)acetic acid

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-13(5-10(15)16)4-8-6-18-7-9(8)13/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： SAPBDKBLLYLZLG-UHFFFAOYSA-N
• SMILES： O1CC2CC(CC(=O)O)(C2C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo3.2.0heptan-6-yl)acetic acid

Research Briefing on 2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo[3.2.0]heptan-6-yl)acetic acid (CAS: 2172518-65-7)

In recent years, the compound 2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo[3.2.0]heptan-6-yl)acetic acid (CAS: 2172518-65-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic derivative, characterized by its unique oxabicyclo[3.2.0]heptane scaffold, has shown promise as a versatile intermediate in the synthesis of bioactive molecules and potential therapeutic agents. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and facilitates further chemical modifications, making it a valuable building block in drug discovery.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic pathway for 2172518-65-7, highlighting its efficiency and scalability. The researchers employed a stereoselective [2+2] cycloaddition reaction to construct the oxabicyclo[3.2.0]heptane core, followed by Boc protection and carboxylation to yield the target compound. This method offers a high yield (up to 85%) and excellent enantiomeric purity, which is critical for its use in chiral drug development.

In addition to its synthetic utility, 2172518-65-7 has been explored as a precursor for novel protease inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its incorporation into peptidomimetic structures targeting viral proteases, such as SARS-CoV-2 Mpro. The rigid bicyclic framework was found to improve binding affinity and metabolic stability compared to linear analogs. Molecular docking simulations revealed favorable interactions with the protease active site, suggesting its potential in antiviral drug design.

Further investigations have extended to its role in prodrug development. Researchers at a leading pharmaceutical company reported the use of 2172518-65-7 as a linker in antibody-drug conjugates (ADCs). The compound's carboxylic acid moiety allows for conjugation to monoclonal antibodies, while the Boc group can be selectively cleaved under physiological conditions to release payloads such as cytotoxic agents. This approach, detailed in a 2024 ACS Medicinal Chemistry Letters article, showed enhanced tumor targeting and reduced off-target toxicity in preclinical models.

Despite these advancements, challenges remain in the large-scale production and application of 2172518-65-7. A recent review in Organic Process Research & Development (2024) highlighted the need for greener synthetic methodologies to reduce reliance on hazardous reagents. Additionally, the compound's pharmacokinetic properties, such as solubility and membrane permeability, require further optimization for broader therapeutic use. Ongoing research aims to address these limitations through structural derivatization and formulation strategies.

In conclusion, 2-(6-{(tert-butoxy)carbonylamino}-3-oxabicyclo[3.2.0]heptan-6-yl)acetic acid (2172518-65-7) represents a promising scaffold in medicinal chemistry with diverse applications ranging from protease inhibitors to ADCs. Continued exploration of its synthetic and biological potential is expected to yield innovative therapeutic candidates in the coming years.